4-amino-5-{[benzyl(methyl)amino]methyl}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-amino-3-[[benzyl(methyl)amino]methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H15N5S/c1-15(7-9-5-3-2-4-6-9)8-10-13-14-11(17)16(10)12/h2-6H,7-8,12H2,1H3,(H,14,17)
• InChI Key: SWEJWJWIJISTHY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)CC2=NNC(=S)N2N
• Molecular Formula: C11H15N5S
• Molecular Weight: 249.34 g/mol

Description

“4-amino-5-{[benzyl(methyl)amino]methyl}-4H-1,2,4-triazole-3-thiol” is a derivative of 1,2,4-triazole, a class of heterocyclic compounds containing three nitrogen atoms and two carbon atoms in a five-membered ring. These compounds are known for their diverse biological properties, including antimicrobial, sedative, anticonvulsant, anticancer, anti-inflammatory, diuretic, antibacterial, hypoglycemic, antitubercular, and antifungal activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves cyclization reactions. For instance, benzoic acid hydrazide can be synthesized by reacting methyl benzoate with hydrazine hydrate. This compound can then react with CS2 in a solution of alkali ethanol to give potassium dithiocarbazinate salt. The basic nucleus of 1,2,4-triazole can be prepared by cyclizing this potassium salt with hydrazine hydrate under reflux conditions.

Molecular Structure Analysis

The molecular structure of “4-amino-5-{[benzyl(methyl)amino]methyl}-4H-1,2,4-triazole-3-thiol” can be elucidated using various spectral and physicochemical techniques. For instance, 1H NMR data can provide information about the hydrogen atoms in the molecule, while 13C NMR can provide information about the carbon atoms.

Chemical Reactions Analysis

1,2,4-triazole derivatives can undergo various chemical reactions. For example, they can react with different aldehydes to synthesize Schiff bases, which can be cyclized by treating with thioglycolic acid. They can also undergo regioselective S-alkylation to form a series of S-substituted derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-amino-5-{[benzyl(methyl)amino]methyl}-4H-1,2,4-triazole-3-thiol” can be determined using various techniques. For example, the melting point can be determined experimentally. The compound’s solubility, polarity, and reactivity can also be inferred from its molecular structure.

Scientific Research Applications

Antifungal Activities

The 1,2,4-triazole ring systems, including the one in the compound , are known for their antifungal activities. .

Anticancer Properties

. .

Anti-inflammatory Activity

. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Antiviral Properties

. .

Antioxidant Agents

. This suggests that the compound could have potential applications in the prevention of diseases related to oxidative stress.

Antimicrobial Properties

. This makes it a potential candidate for the development of new antimicrobial agents.

Anticonvulsant Properties

. This suggests potential applications in the treatment of epilepsy and other seizure disorders.

DNA Marker Detection

. This suggests potential applications in genetic research and diagnostics.

Future Directions

Research on 1,2,4-triazole derivatives is a hot topic due to their diverse biological activities and potential applications in medicine, agriculture, and materials science. Future research could focus on developing new and efficient methodologies for synthesizing 1,2,4-triazole derivatives and exploring their potential as new drug candidates.